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Compound of Interest

Compound Name: SP-100030

Cat. No.: B1682160 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

SP-100030 is a potent, cell-permeable dual inhibitor of the transcription factors Activator

Protein-1 (AP-1) and Nuclear Factor-kappa B (NF-κB), with IC₅₀ values of 50 nM for both.[1][2]

[3] It has been shown to suppress the expression of various cytokines, including IL-2, IL-8, and

TNF-α, in T-cell lines.[1][2] These characteristics make SP-100030 a valuable tool in

immunology and inflammation research. This document provides detailed protocols for the

preparation and storage of SP-100030 stock solutions to ensure its stability and efficacy in

experimental settings.

Physicochemical and Solubility Data
Proper handling and storage of SP-100030 are critical for maintaining its biological activity. The

following table summarizes the key physicochemical properties and solubility information for

SP-100030.
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Property Value Source

Molecular Weight 437.65 g/mol [1][2]

Formula C₁₄H₅ClF₉N₃O [1][2]

CAS Number 154563-54-9 [1][2]

Appearance Off-white to light yellow solid [1]

Purity ≥98% (HPLC) [2]

Solubility in DMSO 50 mg/mL (114.25 mM) [1]

43.76 mg/mL (100 mM) [2]

100 mg/mL [3][4]

Solubility in Ethanol 43.76 mg/mL (100 mM) [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SP-100030 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SP-100030 in dimethyl

sulfoxide (DMSO).

Materials:

SP-100030 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (1.5 mL or 2 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, for enhancing solubility)
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Procedure:

Equilibration: Allow the vial of SP-100030 powder to equilibrate to room temperature for 15-

20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of SP-100030 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you will need

4.38 mg of SP-100030 (Molecular Weight: 437.65 g/mol ).

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube

containing the SP-100030 powder. For 4.38 mg of SP-100030, add 1 mL of DMSO.

Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the

compound. If necessary, use an ultrasonic bath for a few minutes to aid dissolution.[1]

Visually inspect the solution to ensure there are no undissolved particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile polypropylene microcentrifuge tubes.[1][3]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent. Store the aliquots at the recommended temperature (see

storage protocol below).

Protocol 2: Storage and Stability of SP-100030 Stock
Solutions
Proper storage is essential to maintain the stability and activity of SP-100030.

Storage Conditions for Solid Compound:

Temperature Duration Source

-20°C 3 years [1]

+4°C 2 years [1]

Storage Conditions for Stock Solutions in Solvent:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1682160?utm_src=pdf-body
https://www.benchchem.com/product/b1682160?utm_src=pdf-body
https://www.benchchem.com/product/b1682160?utm_src=pdf-body
https://www.benchchem.com/product/b1682160?utm_src=pdf-body
https://www.benchchem.com/product/b1682160?utm_src=pdf-body
https://www.medchemexpress.com/sp-100030.html
https://www.medchemexpress.com/sp-100030.html
https://www.merckmillipore.com/HK/en/product/AP-1-NF-B-Dual-Inhibitor-SP100030-CAS-154563-54-9-Calbiochem,EMD_BIO-531535
https://www.benchchem.com/product/b1682160?utm_src=pdf-body
https://www.benchchem.com/product/b1682160?utm_src=pdf-body
https://www.medchemexpress.com/sp-100030.html
https://www.medchemexpress.com/sp-100030.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature Duration Source

-80°C 6 months [1]

-70°C Up to 6 months [3]

-20°C 1 month [1]

Key Storage Recommendations:

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is highly recommended to

prevent degradation.[1]

Protect from Light: Store the solid compound and stock solutions protected from light.[4]

Use Fresh Solvent: It is recommended to use fresh, high-purity DMSO for reconstitution.[3]

Visualizations
Signaling Pathway Inhibition by SP-100030
The following diagram illustrates the inhibitory effect of SP-100030 on the NF-κB and AP-1

signaling pathways.
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Caption: Inhibition of NF-κB and AP-1 pathways by SP-100030.

Experimental Workflow: SP-100030 Stock Solution
Preparation
The diagram below outlines the workflow for preparing a stock solution of SP-100030.
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Caption: Workflow for SP-100030 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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